Cas no 147269-07-6 (6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 147269-07-6
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• MDL: MFCD02926405
• CID: 1067733
• Update Time: 2025-05-23

6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
• 6-(4-Methoxy-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
• 6-(4-methoxyphenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• 6-(4-methoxyphenyl)-2-oxohydropyridine-3-carboxylic acid
• 6-(4-methoxyphenyl)pyrid-2-one-3-carboxylic acid
• ST5210429
• CHEMBRDG-BB 4400284
• 2-keto-6-(4-methoxyphenyl)-1H-pyridine-3-carboxylic acid

• MDL： MFCD02926405
• Inchi： 1S/C13H11NO4/c1-18-9-4-2-8(3-5-9)11-7-6-10(13(16)17)12(15)14-11/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： FQXDUENLSLFAOZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC=C(C(=O)O)C(N1)=O

Computed Properties

• Exact Mass: 245.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 79.39000
• LogP: 1.74870

6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Recent Advances in the Study of 6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS: 147269-07-6)

The compound 6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS: 147269-07-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and methoxyphenyl substituent, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted its selective inhibition profile, which minimizes the gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent investigations have explored its antimicrobial efficacy. A study in Antimicrobial Agents and Chemotherapy (2024) reported that this compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings suggest its potential as a lead compound for developing novel antibiotics.

The anticancer potential of 6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has also been a focal point of recent research. A preclinical study published in Cancer Research (2023) revealed that this compound induces apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The study identified its interaction with key apoptotic regulators, such as Bcl-2 and caspase-3, as a possible mechanism underlying its cytotoxic effects. Further in vivo studies are underway to evaluate its efficacy and safety in animal models.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of this compound. A recent paper in Organic Process Research & Development (2024) described a novel, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This development is critical for facilitating large-scale production and future clinical trials.

In conclusion, 6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS: 147269-07-6) represents a versatile and promising candidate for multiple therapeutic applications. Ongoing research aims to further elucidate its mechanisms, optimize its pharmacological profile, and advance its development into clinical trials. The compound's unique structural features and broad biological activities make it a valuable subject of study in the chemical biology and pharmaceutical fields.